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Compound of Interest

Compound Name: SC-19220

Cat. No.: B1680854

Essential Safety and Handling Guide for SC-
19220

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of SC-19220, ensuring
laboratory safety and operational integrity.

This document provides critical safety and logistical information for the handling of SC-19220, a
selective EP1 receptor antagonist used in research. Adherence to these guidelines is essential
for minimizing risks and ensuring a safe laboratory environment.

Quantitative Data Summary

For ease of reference, the key quantitative specifications for SC-19220 are summarized in the
table below. This information is critical for experimental planning and safety protocol
development.
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Value

Chemical Name

8-chloro-dibenz[b,f][1][2]oxazepine-10(11H)-
carboxy-(2-acetyl)hydrazide

Molecular Formula C16H14CIN3O3
Formula Weight 331.8 g/mol
Purity >96%
Appearance A crystalline solid
Storage Temperature -20°C

Stability > 4 years

Solubility (DMSO)

approx. 14 mg/mL

Solubility (DMF)

approx. 14 mg/mL

Personal Protective Equipment (PPE) Protocol

As a hazardous substance, strict adherence to PPE protocols is mandatory when handling SC-

19220. The following equipment must be worn at all times in the laboratory when working with

this compound.

o Eye Protection: Chemical safety glasses or goggles are required to prevent eye contact.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber).

Gloves should be inspected before use and changed frequently, especially after direct

contact with the compound.

o Body Protection: A standard laboratory coat must be worn to protect against skin contact.

Ensure the coat is fully buttoned.

o Respiratory Protection: While engineering controls like fume hoods are the primary means of

controlling inhalation exposure, a respirator may be necessary for certain operations, such

as handling large quantities or in situations with potential for aerosolization. Consult your

institution's safety officer for specific guidance on respirator selection.
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Safe Handling and Operational Workflow

The following diagram outlines the standard operating procedure for the safe handling of SC-
19220, from initial preparation to final disposal. This workflow is designed to minimize exposure
and contamination.
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Safe Handling Workflow for SC-19220

Preparation

Don appropriate PPE

:

Work in a designated fume hood

:

Prepare stock solution (e.g., in DMSO)

Handling

Perform experimental procedures

:

Avoid inhalation, ingestion, and skin/eye contact

Cleanup & Disposal

Decontaminate work surfaces

:

Dispose of waste in labeled hazardous waste containers

:

Remove and dispose of PPE properly

:

Wash hands thoroughly
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Caption: A flowchart illustrating the procedural steps for the safe handling of SC-19220 in a
laboratory setting.

Emergency Procedures

In the event of exposure to SC-19220, immediate action is crucial.

 After Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult,
seek immediate medical attention.

o After Skin Contact: In case of skin contact, immediately flush the affected area with plenty of
water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek
medical advice.

o After Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with
water for several minutes. Remove contact lenses if present and easy to do. Continue
rinsing and seek immediate medical attention.

 After Ingestion: If swallowed, do not induce vomiting. Rinse mouth with water and seek
immediate medical attention.

Disposal Plan

All waste materials contaminated with SC-19220, including empty containers, unused product,
and contaminated PPE, must be disposed of as hazardous waste. Follow all applicable federal,
state, and local regulations for hazardous waste disposal. Do not allow the material to be
released into the environment.

Disclaimer: This information is intended for guidance and is not a substitute for a
comprehensive risk assessment by qualified professionals. Always consult the full Safety Data
Sheet (SDS) and your institution's safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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